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Compound of Interest

Compound Name: cis-1-Chloro-1-butene

cat. No.: B1624030

An In-depth Technical Guide on cis-1-Chloro-1-butene (CAS 7611-86-1)
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes publicly available technical information on cis-1-
Chloro-1-butene. While extensive research has been conducted, detailed, step-by-step
experimental protocols for the synthesis and specific reactions of this particular compound are
not readily available in the cited literature. The protocols provided are representative examples
for the relevant chemical transformations. All laboratory work should be conducted with
appropriate safety precautions and after consulting primary literature.

Introduction

cis-1-Chloro-1-butene, systematically named (Z)-1-chlorobut-1-ene, is an organochlorine
compound with the CAS Registry Number 7611-86-1. As a vinyl chloride, its chemical reactivity
is characterized by the carbon-carbon double bond and the attached chlorine atom, making it a
potential building block in organic synthesis. Vinyl halides are valuable intermediates in a
variety of coupling reactions, including Suzuki, Stille, and Heck couplings, which are
fundamental transformations in the synthesis of complex organic molecules, including
pharmaceutical intermediates. This guide provides a summary of its known physicochemical
properties, synthesis methods, potential chemical reactivity, and applications, with a focus on
its relevance to the field of drug discovery and development.

Physicochemical Properties
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The known physical and chemical properties of cis-1-Chloro-1-butene are summarized in the

table below. Data has been compiled from various chemical databases and literature sources.

Property Value Reference(s)
CAS Number 7611-86-1 [1112]

IUPAC Name (2)-1-chlorobut-1-ene [2]

Synonyms cis-1-Chloro-1-butene, (12)-1- e

Chloro-1-butene

Molecular Formula CaH-Cl [1]
Molecular Weight 90.55 g/mol [1][2]
Boiling Point 63.55 °C to 68 °C at 760 ]
mmHg
Melting Point -96 °C (estimate) [1]
Density 0.909 g/cm? [1]
Refractive Index 1.425 [1]
LogP (Octanol/Water) 2.149 [1]

Vapor Pressure

154 mmHg at 25°C

[1]

SMILES

CC/C=C\Cl

[2]

InChlKey

DUDKKPVINWLFBI-
ARJAWSKDSA-N

[1]2]

Synthesis and Experimental Protocols

The stereoselective synthesis of (Z)-vinyl chlorides can be challenging. Literature suggests
several potential routes to cis-1-Chloro-1-butene, although detailed, readily reproducible
protocols for this specific molecule are scarce.

Synthesis via Dehydrochlorination
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One documented reaction pathway is the gas-phase dehydrochlorination of 1,1-dichlorobutane.
[1] This elimination reaction yields (Z)-1-chlorobut-1-ene and hydrogen chloride.

1,1-Dichlorobutane

A
-HCl

(2)-1-chlorobut-1-ene

+ HCI

Click to download full resolution via product page

Caption: Synthesis of (Z)-1-chlorobut-1-ene via dehydrochlorination.

Synthesis via Reduction of Trichloroalkanes

A convenient and highly stereoselective method for preparing (Z)-1-chloro-1-alkenes involves
the mild, room-temperature reduction of 1,1,1-trichloroalkanes with chromium(ll) chloride
(CrCl2). While a specific protocol for the butene derivative is not detailed, this general method
represents a key synthetic strategy.

Generalized Experimental Protocol: Suzuki-Miyaura
Coupling

Vinyl chlorides are competent coupling partners in palladium-catalyzed cross-coupling
reactions. The Suzuki-Miyaura coupling, which forms a new carbon-carbon bond between an
organoboron species and an organic halide, is a cornerstone of modern organic synthesis.

Below is a generalized protocol for the Suzuki coupling of a vinyl chloride, which should be
adaptable for cis-1-Chloro-1-butene.
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Reaction: (Z)-R-CH=CH-CI| + R-B(OH)2 - (Z)-R-CH=CH-R'

Materials:

(2)-1-Chloro-1-butene (1.0 mmol, 1.0 equiv)

Aryl or Vinyl Boronic Acid (1.2 mmol, 1.2 equiv)

Palladium Catalyst (e.g., Pd(PPhs)s, 0.03 mmol, 3 mol%)

Base (e.g., K2COs or Cs2CO0s, 2.0 mmol, 2.0 equiv)

Solvent (e.g., 1,4-Dioxane/Water mixture, typically 4:1)

Methodology:

To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the boronic acid
(2.2 mmol), the base (2.0 mmol), and the palladium catalyst (0.03 mmol).

» Evacuate and backfill the flask with the inert gas three times.
e Add the solvent system (e.g., 4 mL of dioxane and 1 mL of water) via syringe.

 Stir the mixture at room temperature for 15 minutes to ensure dissolution and pre-activation
of the catalyst.

e Add cis-1-Chloro-1-butene (1.0 mmol) to the reaction mixture via syringe.

» Heat the reaction mixture to the desired temperature (typically 80-100 °C) and monitor the
reaction progress by TLC or GC-MS.

o Upon completion, cool the reaction to room temperature and dilute with an organic solvent
like ethyl acetate.

o Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate or
magnesium sulfate.

« Filter the mixture and concentrate the solvent under reduced pressure.
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» Purify the crude product by silica gel column chromatography to yield the desired coupled
product.[4]

Generalized Suzuki-Miyaura Catalytic Cycle

cauctive
R
RI-X xidative - Pd(IlL2(RYR? (Couplz d E’ro et
(Vinyl Chloride) ition + Base)
2. 2

Pd(II)L2(R)X
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Applications in Research and Drug Development

While specific examples detailing the use of cis-1-Chloro-1-butene in the synthesis of an
FDA-approved drug are not prominent in the literature, its structural motif is of significant
interest. Chlorinated organic molecules are widely utilized in medicinal chemistry.

A Chinese patent indicates that compounds of the class "cis-1-halo-2-chloroalkene™ can serve
as versatile intermediates for preparing polysubstituted aromatic hydrocarbons and Z-
trisubstituted alkenes. The patent highlights their utility in synthesizing pharmaceutical
intermediates and natural products, and specifically mentions the development of a new
synthetic route to Vitamin A. This suggests that cis-1-Chloro-1-butene, as a member of this
class, holds potential as a precursor for complex molecular architectures relevant to drug
discovery.

The ability of vinyl halides to participate in stereoretentive cross-coupling reactions means that
the cis geometry of the double bond can be transferred to a more complex product, which is a
critical consideration in the synthesis of stereochemically defined drug candidates.
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Toxicological and Safety Information

A specific Safety Data Sheet (SDS) for cis-1-Chloro-1-butene (CAS 7611-86-1) is not readily
available. The following information is based on data for related isomers such as 1-chloro-2-
butene and should be treated as a guideline only. A thorough risk assessment should be
conducted before handling.

e Physical Hazards: The compound is expected to be a highly flammable liquid and vapor.
Vapors may form explosive mixtures with air.

» Health Hazards: Expected to be harmful if swallowed or inhaled and may cause skin and eye
irritation or burns. Vinyl chlorides as a class can have varying toxicological profiles, and
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, is essential.

o Handling: All manipulations should be performed in a well-ventilated fume hood. Keep away
from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and take
precautionary measures against static discharge.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [cis-1-Chloro-1-butene CAS number 7611-86-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624030#cis-1-chloro-1-butene-cas-number-7611-
86-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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